Cas no 1805880-38-9 (5-Methoxy-2-(2-oxopropyl)mandelic acid)

• Product Name: 5-Methoxy-2-(2-oxopropyl)mandelic acid
• CAS No: 1805880-38-9
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4940243
• Update Time: 2025-07-19

5-Methoxy-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c1-7(13)5-8-3-4-9(17-2)6-10(8)11(14)12(15)16/h3-4,6,11,14H,5H2,1-2H3,(H,15,16)
• InChI Key： VOXGHGXQGCHZBI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=CC=1CC(C)=O)OC

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.8
• Molecular Weight: 238.24

Additional information on 5-Methoxy-2-(2-oxopropyl)mandelic acid

5-Methoxy-2-(2-oxopropyl)mandelic acid (CAS No. 1805880-38-9): An Emerging Compound in Medicinal Chemistry

5-Methoxy-2-(2-oxopropyl)mandelic acid (CAS No. 1805880-38-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its methoxy and oxopropyl functional groups, exhibits a diverse range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 5-Methoxy-2-(2-oxopropyl)mandelic acid is composed of a mandelic acid core with a methoxy substituent at the 5-position and an oxopropyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic and industrial investigations.

Recent studies have highlighted the potential of 5-Methoxy-2-(2-oxopropyl)mandelic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 5-Methoxy-2-(2-oxopropyl)mandelic acid has also demonstrated promising antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and reduce oxidative damage, making it a potential candidate for the development of neuroprotective and cardioprotective agents.

The pharmacokinetic profile of 5-Methoxy-2-(2-oxopropyl)mandelic acid has also been investigated to understand its bioavailability and metabolism. Preliminary data indicate that this compound has good oral bioavailability and is rapidly absorbed into the bloodstream. It is metabolized primarily in the liver, with metabolites being excreted via both renal and biliary routes. These findings suggest that 5-Methoxy-2-(2-oxopropyl)mandelic acid may be suitable for oral administration in therapeutic formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Methoxy-2-(2-oxopropyl)mandelic acid in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The potential applications of 5-Methoxy-2-(2-oxopropyl)mandelic acid extend beyond its direct therapeutic effects. Its unique chemical structure makes it an excellent starting point for the synthesis of more complex molecules with enhanced biological activities. Researchers are exploring the use of this compound as a building block for drug discovery programs, particularly in the development of multi-target drugs that can address multiple aspects of disease pathology.

In conclusion, 5-Methoxy-2-(2-oxopropyl)mandelic acid (CAS No. 1805880-38-9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its anti-inflammatory, antioxidant, and pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.